Cas no 351002-97-6 (Benzoic acid,2,5-diethoxy-, ethyl ester)

Benzoic acid,2,5-diethoxy-, ethyl ester structure
351002-97-6 structure
Product Name:Benzoic acid,2,5-diethoxy-, ethyl ester
CAS No:351002-97-6
MF:C13H18O4
MW:238.279624462128
CID:302869
PubChem ID:24877598
Update Time:2025-04-19

Benzoic acid,2,5-diethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,5-diethoxy-, ethyl ester
    • ethyl 2,5-diethoxybenzoate
    • Ethyl-2,5-diethoxybenzoate
    • DTXSID70393375
    • 351002-97-6
    • SCHEMBL3999898
    • VTTHMKXCMAWQTF-UHFFFAOYSA-N
    • Ethyl-2,5-diethoxybenzoate, 97%
    • Ethyl-2 5-diethoxybenzoate 97
    • J-019902
    • MDL： MFCD03427018
    • Inchi： 1S/C13H18O4/c1-4-15-10-7-8-12(16-5-2)11(9-10)13(14)17-6-3/h7-9H,4-6H2,1-3H3
    • InChI Key： VTTHMKXCMAWQTF-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC(=CC=1C(=O)OCC)OCC

Computed Properties

  • Exact Mass: 238.12100
  • Monoisotopic Mass: 238.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.054 g/mL at 25 °C(lit.)
  • Boiling Point: 303-304 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.5100(lit.)
  • PSA: 44.76000
  • LogP: 2.66070
  • Solubility: Not determined

Benzoic acid,2,5-diethoxy-, ethyl ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Benzoic acid,2,5-diethoxy-, ethyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzoic acid,2,5-diethoxy-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-235078-5g
Ethyl-2,5-diethoxybenzoate,
 351002-97-6
5g
 ￥1286.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-235078-5 g
Ethyl-2,5-diethoxybenzoate,
 351002-97-6
5g
 ￥1,286.00 2023-07-11

Benzoic acid,2,5-diethoxy-, ethyl ester Related Literature

Related Categories

351002-97-6 (Benzoic acid,2,5-diethoxy-, ethyl ester) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.